4-(4-Methoxy-2-methylphenyl)phenol, 95%

• IUPAC Name: 4-(4-methoxy-2-methylphenyl)phenol
• InChI: InChI=1S/C14H14O2/c1-10-9-13(16-2)7-8-14(10)11-3-5-12(15)6-4-11/h3-9,15H,1-2H3
• InChI Key: XZVDXBWYRNSTJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=CC=C(C=C2)O
• Molecular Formula: C14H14O2
• DSSTOX Substance ID: DTXSID30653583
• Molecular Weight: 214.26 g/mol
• CAS RN: 1176615-27-2

Description

4-(4-Methoxy-2-methylphenyl)phenol, 95% (4-MMPP) is an aromatic phenol compound with a molecular formula of C10H12O2. It is a white solid with a faint odor and is soluble in organic solvents, including ethanol and acetone. As a phenol, 4-MMPP is related to other phenols such as phenol, cresol, and resorcinol. 4-MMPP is used in a variety of applications, including as a building block for organic synthesis, as a reagent for various chemical reactions, and as a pharmaceutical intermediate. It has also been studied for its potential applications in the fields of biochemistry, pharmacology, and toxicology.

Scientific Research Applications

4-(4-Methoxy-2-methylphenyl)phenol, 95% has been studied for its potential applications in the fields of biochemistry, pharmacology, and toxicology. In biochemistry, 4-(4-Methoxy-2-methylphenyl)phenol, 95% has been studied for its ability to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450, and for its potential to act as an antifungal agent. In pharmacology, 4-(4-Methoxy-2-methylphenyl)phenol, 95% has been studied for its potential to act as an anti-inflammatory agent and for its ability to inhibit the growth of certain types of cancer cells. In toxicology, 4-(4-Methoxy-2-methylphenyl)phenol, 95% has been studied for its potential to act as a mutagen and for its ability to induce DNA damage.

Mechanism of Action

The exact mechanism of action of 4-(4-Methoxy-2-methylphenyl)phenol, 95% is not fully understood. However, it is believed to act through several mechanisms, including the inhibition of enzymes involved in the metabolism of drugs, the inhibition of the growth of certain types of cancer cells, and the induction of DNA damage. In addition, 4-(4-Methoxy-2-methylphenyl)phenol, 95% has been shown to interact with various proteins and other molecules, such as cytochrome P450, cyclooxygenase, and peroxidases, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
4-(4-Methoxy-2-methylphenyl)phenol, 95% has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 4-(4-Methoxy-2-methylphenyl)phenol, 95% can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450, and can act as an antifungal agent. In vivo studies have demonstrated that 4-(4-Methoxy-2-methylphenyl)phenol, 95% can act as an anti-inflammatory agent and can inhibit the growth of certain types of cancer cells. In addition, 4-(4-Methoxy-2-methylphenyl)phenol, 95% has been shown to induce DNA damage and to interact with various proteins and other molecules, such as cytochrome P450, cyclooxygenase, and peroxidases.

Advantages and Limitations for Lab Experiments

4-(4-Methoxy-2-methylphenyl)phenol, 95% is a useful compound for laboratory experiments due to its high purity and availability. It is also relatively inexpensive and can be synthesized in a variety of ways. However, there are some limitations to its use in laboratory experiments. For example, 4-(4-Methoxy-2-methylphenyl)phenol, 95% is volatile and can be difficult to handle. In addition, its effects are often dependent on the concentration used, and it can be toxic at high concentrations.

Future Directions

There are several potential future directions for research on 4-(4-Methoxy-2-methylphenyl)phenol, 95%. These include further investigations into its mechanism of action, its potential applications in biochemistry, pharmacology, and toxicology, and its potential to act as an antifungal agent. In addition, further research is needed to investigate the potential toxicity of 4-(4-Methoxy-2-methylphenyl)phenol, 95% and to develop methods to reduce its toxicity. Finally, further research is needed to identify and develop new uses for 4-(4-Methoxy-2-methylphenyl)phenol, 95% in laboratory experiments.

Synthesis Methods

4-(4-Methoxy-2-methylphenyl)phenol, 95% can be synthesized through several methods, including the oxidation of p-anisidine, the reaction of p-anisaldehyde with malononitrile, and the reaction of p-anisaldehyde with benzaldehyde. The most common method is the reaction of p-anisaldehyde with malononitrile in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces 4-(4-Methoxy-2-methylphenyl)phenol, 95% in high yield and purity.